2-(3-Methylpiperidin-1-yl)thiazol-4-amine

• Molecular Formula: C9H15N3S
• Molecular Weight: 197.30 g/mol
• IUPAC Name: 2-(3-methylpiperidin-1-yl)-1,3-thiazol-4-amine
• InChI: InChI=1S/C9H15N3S/c1-7-3-2-4-12(5-7)9-11-8(10)6-13-9/h6-7H,2-5,10H2,1H3
• InChI Key: XYKFZXSVHJADRI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC(=CS2)N

Description

2-(3-Methylpiperidin-1-yl)thiazol-4-amine is a compound that features a thiazole ring, which is a five-membered ring containing both sulfur and nitrogen atomsThe thiazole ring is known for its aromaticity and reactivity, making it a valuable scaffold in drug development and other scientific research .

Preparation Methods

The synthesis of 2-(3-Methylpiperidin-1-yl)thiazol-4-amine typically involves the nucleophilic addition reaction of thiazole derivatives with piperidine derivatives. One common method includes the reaction of 2-amino-4-(3-chlorophenyl)thiazol-5-yl with various substituted isocyanates or isothiocyanates in the presence of a catalytic amount of sodium hydroxide at room temperature . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific requirements .

Chemical Reactions Analysis

2-(3-Methylpiperidin-1-yl)thiazol-4-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the thiazole ring, particularly at the C-2 position, using reagents such as alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups to the thiazole ring.

Scientific Research Applications

2-(3-Methylpiperidin-1-yl)thiazol-4-amine has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new materials.

Biology: This compound can be used to study biochemical pathways and enzyme interactions due to its reactive thiazole ring.

Industry: It can be used in the production of dyes, biocides, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-(3-Methylpiperidin-1-yl)thiazol-4-amine involves its interaction with various molecular targets and pathways. The thiazole ring can activate or inhibit biochemical pathways by binding to enzymes or receptors. This interaction can lead to the modulation of cellular processes, making it a valuable compound in drug development and other therapeutic applications .

Comparison with Similar Compounds

2-(3-Methylpiperidin-1-yl)thiazol-4-amine can be compared to other thiazole derivatives such as:

Sulfathiazole: An antimicrobial drug.

Ritonavir: An antiretroviral drug.

Abafungin: An antifungal drug.

Bleomycin: An antineoplastic drug.

Tiazofurin: An antineoplastic drug.

What sets this compound apart is its unique combination of the thiazole ring with the piperidine moiety, which may confer distinct biological activities and chemical reactivity.